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Compound of Interest

Compound Name: Atto 635 NHS ester

Cat. No.: B1257154

Get Quote

Part 1: Executive Summary & Technical Rationale
The Atto 635 NHS ester represents a critical tool in the far-red spectral window (Excitation:

~635 nm, Emission: ~659 nm). While often overshadowed by its analogue Atto 647N, Atto 635

offers distinct physicochemical advantages that are frequently overlooked in standard

protocols.

The Scientific "Why": Causality in Dye Selection
Hydrophilicity vs. Lipophilicity: Unlike Atto 647N, which is highly hydrophobic and can cause

unspecific binding to cellular membranes or "sticky" background in tissue sections, Atto 635

is moderately hydrophilic (cationic, net charge +1). This results in cleaner signal-to-noise

ratios in complex tissue environments.

STED Compatibility: Atto 635 is an excellent candidate for Stimulated Emission Depletion

(STED) microscopy. Its emission tail allows for efficient depletion using standard 750–775

nm pulsed depletion lasers, enabling super-resolution imaging below the diffraction limit

(~30–50 nm lateral resolution).
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NHS Ester Chemistry: The N-hydroxysuccinimide (NHS) ester moiety targets primary amines

(ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

), specifically lysine residues and the N-terminus of proteins.[1][2] This reaction forms a
stable amide bond, ensuring the fluorophore does not dissociate during the harsh wash
steps of immunofluorescence (IF).

Technical Specifications
Property Value Notes

Excitation Max 635 nm
Matches HeNe lasers (633 nm)

& Red Diode lasers (635 nm)

Emission Max 659 nm
Far-red channel; avoids tissue

autofluorescence

Extinction Coeff.[3][4] (

)

120,000 High absorptivity for bright

signal

Quantum Yield (

)
0.25 (aqueous)

Increases significantly in

organic solvents/rigid

environments

Solubility DMF, DMSO
Critical: Hydrolyzes in water;

keep anhydrous until reaction

Molecular Weight ~738 g/mol Varies slightly by counter-ion

CF 0.04
Correction factor for protein

concentration determination

Part 2: Workflow 1 — Antibody Conjugation
Objective: Covalently attach Atto 635 to a secondary antibody (e.g., Goat anti-Mouse IgG) with

an optimal Degree of Labeling (DOL) of 2–4 dyes per protein.

Reagents & Equipment[1][3][7][8]
Protein: Purified Antibody (must be free of BSA, Gelatin, Azide, and Tris).
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Dye Stock: Atto 635 NHS ester (1 mg) dissolved in anhydrous DMSO.[2]

Reaction Buffer: Sodium Bicarbonate (0.1 M, pH 8.3).[5] Critical: pH > 8.5 accelerates

hydrolysis; pH < 8.0 slows conjugation.

Purification: Sephadex G-25 desalting column or 10K MWCO spin filters.

Step-by-Step Protocol
Buffer Exchange (Pre-Validation):

If the antibody is in Tris or contains BSA, dialyze against PBS or use a spin column to

exchange into Sodium Bicarbonate (pH 8.3).

Why: Tris contains primary amines that will compete with the antibody for the dye,

neutralizing the reaction.

Dye Preparation:

Dissolve 1 mg Atto 635 NHS ester in 100 µL anhydrous DMSO (10 mg/mL).

Caution: Prepare immediately before use.[6][5] Moisture in DMSO causes rapid hydrolysis

of the NHS ester.

Conjugation Reaction:

Calculate the molar excess.[7] For IgG (150 kDa), use a 10-15x molar excess of dye.

Add the dye dropwise to the antibody solution (1–2 mg/mL) while gently vortexing.

Incubate for 1 hour at Room Temperature (RT) in the dark.

Purification:

Pass the reaction mixture through a Sephadex G-25 column equilibrated with PBS.

Collect the first colored band (Conjugate).[6] The second band is free dye.[6][5]

Self-Validation (DOL Calculation):
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Measure Absorbance at 280 nm (

) and 635 nm (

).

Calculate Protein Concentration (

) correcting for dye absorption at 280 nm:

(Where 1.4 is the extinction coefficient of IgG)

Calculate DOL:

Target: If DOL < 1.5, signal will be weak. If DOL > 5, self-quenching may occur.

Visualization: Conjugation Logic
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Figure 1: Decision tree for antibody conjugation, emphasizing the critical buffer check to

prevent reaction failure.

Part 3: Workflow 2 — Immunofluorescence Staining
Objective: High-contrast labeling of intracellular targets (e.g., Cytoskeleton, Nuclear proteins) in

adherent cells.

Step-by-Step Protocol
Fixation:

Fix cells with 4% Paraformaldehyde (PFA) for 15 mins at RT.
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Note: Avoid Methanol if preserving membrane lipids, though Atto 635 is robust enough to

withstand it.

Permeabilization & Blocking:

Wash 3x with PBS.

Incubate in Blocking Buffer (PBS + 0.1% Triton X-100 + 3% BSA) for 30–60 mins.

Mechanism: Triton X-100 creates pores in the membrane; BSA blocks "sticky" hydrophobic

sites to prevent background.

Primary Antibody:

Dilute primary antibody in Blocking Buffer. Incubate overnight at 4°C or 1h at RT.

Wash 3x (5 mins each) with PBS-T (PBS + 0.05% Tween-20).

Secondary Antibody (Atto 635 Conjugate):

Dilute the Atto 635-IgG conjugate (prepared in Part 2) to 1–5 µg/mL in Blocking Buffer.

Crucial Step: Centrifuge the diluted antibody solution at 10,000 x g for 5 mins before

applying. This removes dye aggregates that cause bright "spots" in the final image.

Incubate 1h at RT in the dark.

Mounting:

Wash 3x with PBS-T.

Mount using a hardening anti-fade medium (e.g., Mowiol or commercial equivalents).

Why: Atto 635 is photostable, but anti-fade reagents prevent oxygen radical formation

during high-intensity STED illumination.

Part 4: Advanced Application — STED Microscopy
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Atto 635 is a "sweet spot" dye for commercial STED systems equipped with 775 nm depletion

lasers.

Optical Configuration
Excitation: 633 nm (HeNe) or 635/640 nm (Diode).[4]

Detection: 650–700 nm.[7]

Depletion (STED): 750 nm or 775 nm (Pulsed).

Gating: Time-gated detection (

ns) is recommended to filter out background autofluorescence and improve resolution, as
Atto 635 has a fluorescence lifetime (

) of ~1.9 ns (shorter than Atto 647N, but sufficient for gating).

Visualization: STED Optical Path
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Figure 2: Simplified optical path for STED microscopy using Atto 635, illustrating the depletion

mechanism.

Part 5: Troubleshooting & Validation
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Issue Probable Cause Corrective Action

No Signal Hydrolysis of NHS ester

Ensure DMSO is anhydrous.

Check pH of conjugation buffer

(must be > 8.0).[6]

Weak Signal Low DOL or pH mismatch

Recalculate molar excess.

Ensure antibody is not in Tris

buffer.[1][5]

High Background Aggregates or Over-labeling

Spin down secondary antibody

before use. Lower DOL (aim

for 2–3).[7]

Rapid Bleaching Mounting medium failure

Use high-quality anti-fade

(e.g., Prolong Diamond).

Reduce laser power.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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